2-Chloro-4-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 5-(3-chloro-4-hydroxyphenyl)-2-fluorobenzoate
• InChI: InChI=1S/C14H10ClFO3/c1-19-14(18)10-6-8(2-4-12(10)16)9-3-5-13(17)11(15)7-9/h2-7,17H,1H3
• InChI Key: YEPLVTMZEAUNHE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)O)Cl)F
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID20686128
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261956-42-6

Description

2-Chloro-4-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% (hereafter referred to as 2C4F3MPP) is an organic compound with a wide range of applications in scientific research. It is a colorless solid that is soluble in water and organic solvents. It is a member of the phenol family, and its structure is composed of two phenol units linked by a chloro-fluoro-methoxycarbonyl bridge. 2C4F3MPP has been used in a variety of scientific fields, including biochemistry, physiology, and drug discovery.

Scientific Research Applications

2C4F3MPP has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including drugs, pesticides, and other organic compounds. Additionally, it has been used as a reagent in biochemistry and molecular biology experiments. In particular, it has been used as a substrate in enzyme assays, and as a reactant in the synthesis of peptides and proteins.

Mechanism of Action

2C4F3MPP has been found to act as a substrate for several enzymes, including cytochrome P450 and cytochrome P450 reductase. In the presence of these enzymes, 2C4F3MPP is metabolized to form a variety of metabolites, including 2-chlorobenzaldehyde, 4-fluoro-3-methoxybenzaldehyde, and 4-fluoro-3-methoxybenzoic acid. These metabolites have been found to have a variety of biological effects, including cytotoxicity, anti-inflammatory activity, and anti-cancer activity.
Biochemical and Physiological Effects
2C4F3MPP has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450, an enzyme involved in the metabolism of drugs and other xenobiotics. Additionally, it has been found to inhibit the activity of cytochrome P450 reductase, an enzyme involved in the synthesis of cholesterol. Furthermore, it has been found to have anti-inflammatory and anti-cancer activity, as well as cytotoxic activity.

Advantages and Limitations for Lab Experiments

2C4F3MPP has a number of advantages and limitations when used in laboratory experiments. One of the primary advantages of 2C4F3MPP is its low cost and availability. Additionally, it is relatively easy to synthesize and is stable under a variety of conditions. However, it can be difficult to purify and can be toxic to cells and organisms at high concentrations. Furthermore, it can be difficult to detect and quantify due to its low solubility in water.

Future Directions

The future of 2C4F3MPP is promising. It has a wide range of applications in scientific research and has been found to have a variety of biochemical and physiological effects. Additionally, it has been used in the synthesis of a variety of compounds, including drugs, pesticides, and other organic compounds. Furthermore, it has potential applications in drug discovery and development, as well as in the synthesis of peptides and proteins. Finally, it has potential applications in the development of new methods for the synthesis of organic compounds.

Synthesis Methods

2C4F3MPP can be synthesized using a variety of methods. The most common method involves the reaction of 4-fluoro-3-methoxycarbonylphenol with 2-chlorobenzoyl chloride in the presence of an anhydrous organic solvent. The reaction is typically carried out at room temperature and yields a 95% pure product. Other methods for the synthesis of 2C4F3MPP include the reaction of 4-fluoro-3-methoxycarbonylphenol with 2-chlorobenzoyl bromide and the reaction of 4-fluoro-3-methoxycarbonylphenol with 2-chlorobenzoyl sulfonyl chloride.